Cas no 886851-26-9 (Cholest-5-en-3-ol, 23-methyl-, (3b)-)

• Product Name: Cholest-5-en-3-ol, 23-methyl-, (3b)-
• CAS No: 886851-26-9
• Molecular Formula: C₂₈H₄₈O
• Molecular Weight: 400.68
• CID: 4294852
• PubChem ID: 129662703

Cholest-5-en-3-ol, 23-methyl-, (3b)- Properties

Names and Identifiers

• Cholest-5-en-3-ol, 23-methyl-, (3b)-
• (3beta)-23-Methylcholest-5-en-3-ol
• 886851-26-9
• (3I(2))-23-Methylcholest-5-en-3-ol
• DTXSID701305131
• 23-methyl-22-dehydrocholesterol

• InChIKey： WBAMVVMXWWWSLU-UHFFFAOYSA-N
• Inchi： InChI=1S/C28H48O/c1-18(2)15-19(3)16-20(4)24-9-10-25-23-8-7-21-17-22(29)11-13-27(21,5)26(23)12-14-28(24,25)6/h7,18-20,22-26,29H,8-17H2,1-6H3
• SMILES： CC(C)CC(C)CC(C)C1CCC2C3CC=C4CC(O)CCC4(C)C3CCC12C |t:15|

Computed Properties

• Exact Mass: 400.370516150g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 400.370516150g/mol
• Heavy Atom Count: 29
• Complexity: 620
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gorgostanes and derivatives